butyl 4-{1-[(3-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate

• IUPAC Name: butyl 4-[[1-[(3-chlorophenyl)methyl]-6-oxopyridine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C24H23ClN2O4/c1-2-3-13-31-24(30)18-7-10-21(11-8-18)26-23(29)19-9-12-22(28)27(16-19)15-17-5-4-6-20(25)14-17/h4-12,14,16H,2-3,13,15H2,1H3,(H,26,29)
• InChI Key: SGKVMSMSAJVDQS-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C24H23ClN2O4
• Molecular Weight: 438.9 g/mol
• CAS No.: 946280-48-4

Description

Butyl 4-{1-[(3-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate (hereafter referred to as “the compound”) is a synthetic compound that has been studied for its potential applications in scientific research. It has been studied for its potential to act as an inhibitor of enzymes, as well as its ability to modulate the activity of certain receptors. The purpose of

Mechanism of Action

The compound acts as an inhibitor of AChE by binding to the active site of the enzyme and preventing it from catalyzing the breakdown of acetylcholine. It has also been found to modulate the activity of the muscarinic receptor by binding to the receptor and altering its conformation, which results in the modulation of the receptor’s activity.
Biochemical and Physiological Effects
The inhibition of AChE by the compound results in an increase in the amount of acetylcholine present in the body, which can lead to increased alertness, improved memory, and improved cognitive function. The modulation of the muscarinic receptor by the compound can lead to an increase in the activity of certain physiological processes, such as the release of hormones, the contraction of muscles, and the regulation of heart rate.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable in a range of different conditions. It has also been found to be non-toxic, which makes it safe to use in experiments. The main limitation of the compound is that it has a relatively short half-life, which means that its effects will not last for long periods of time.

Future Directions

The potential future directions of research involving the compound include further studies into its mechanism of action, its potential use as a therapeutic agent, and its potential use in the development of new drug delivery systems. Additionally, further research could be done to explore the compound’s potential to modulate other receptors and enzymes, as well as its potential to be used in the development of new diagnostic tools. Finally, further research could be done to explore the compound’s potential to be used in the development of new drugs and treatments for various diseases and disorders.

Synthesis Methods

The compound is synthesized by reacting 4-chlorobenzaldehyde with 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid in the presence of a base, such as sodium ethoxide, to form an ester. This ester is then converted to the compound by reaction with butyl isothiocyanate in the presence of a base, such as sodium ethoxide. This method has been found to be efficient and provides good yields.

Scientific Research Applications

The compound has been studied for its potential use in scientific research. It has been found to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to modulate the activity of the muscarinic receptor, which is involved in the regulation of various physiological processes.